Cas no 1391090-10-0 (Benzyl (2-oxocyclopentyl)carbamate)

• Product Name: Benzyl (2-oxocyclopentyl)carbamate
• CAS No: 1391090-10-0
• MF: C₁₃H₁₅NO₃
• MW: 233.263103723526
• CID: 4698283
• Update Time: 2025-05-20

Benzyl (2-oxocyclopentyl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl (2-oxocyclopentyl)carbamate
• benzyl N-(2-oxocyclopentyl)carbamate
• Benzyl (2-oxocyclopentyl)carbamate

• Inchi： 1S/C13H15NO3/c15-12-8-4-7-11(12)14-13(16)17-9-10-5-2-1-3-6-10/h1-3,5-6,11H,4,7-9H2,(H,14,16)
• InChI Key： APQISPRKLLFTMY-UHFFFAOYSA-N
• SMILES： O=C1CCCC1NC(=O)OCC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 284
• Topological Polar Surface Area: 55.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on Benzyl (2-oxocyclopentyl)carbamate

Benzyl (2-oxocyclopentyl)carbamate (CAS No. 1391090-10-0): A Comprehensive Overview

Benzyl (2-oxocyclopentyl)carbamate, identified by the Chemical Abstracts Service Number (CAS No.) 1391090-10-0, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a unique structural motif comprising a benzyl group and a cyclopentyl moiety linked through a carbamate functional group, has garnered attention due to its potential applications in drug development and material science. The intricate architecture of Benzyl (2-oxocyclopentyl)carbamate makes it a versatile intermediate, offering opportunities for further functionalization and derivatization to yield novel bioactive molecules.

The carbamate group in Benzyl (2-oxocyclopentyl)carbamate introduces a polar, amphoteric character to the molecule, enhancing its solubility in both polar and non-polar solvents. This property is particularly advantageous in pharmaceutical formulations, where compatibility with diverse solvent systems is often required. Additionally, the cyclopentyl ring contributes to the compound's steric bulk, which can influence its interactions with biological targets. Such structural features make Benzyl (2-oxocyclopentyl)carbamate a promising candidate for designing molecules with tailored pharmacokinetic profiles.

In recent years, there has been growing interest in the development of carbamate-based compounds for their potential therapeutic applications. Carbamates are known for their ability to act as protease inhibitors, making them valuable in the treatment of various diseases, including cancer and inflammatory disorders. For instance, studies have shown that carbamate derivatives can inhibit the activity of enzymes such as matrix metalloproteinases (MMPs), which are implicated in tumor invasion and metastasis. The structural framework of Benzyl (2-oxocyclopentyl)carbamate suggests that it may exhibit similar inhibitory properties, although further research is needed to confirm these hypotheses.

The synthesis of Benzyl (2-oxocyclopentyl)carbamate involves multi-step organic transformations, typically starting from readily available precursors such as cyclopentanone and benzoyl chloride. The key step in the synthesis is the formation of the carbamate bond, which can be achieved through nucleophilic addition or condensation reactions. Advanced synthetic methodologies, including transition-metal-catalyzed reactions and asymmetric synthesis techniques, have been employed to improve the efficiency and selectivity of these processes. These advancements not only facilitate the production of high-purity Benzyl (2-oxocyclopentyl)carbamate but also open avenues for exploring its derivatives with enhanced biological activity.

The pharmacological potential of Benzyl (2-oxocyclopentyl)carbamate has been explored in several preclinical studies. Researchers have investigated its effects on various biological targets, including enzymes and receptors involved in pain perception, neurodegeneration, and immune responses. Preliminary findings suggest that this compound may exhibit analgesic properties by modulating neurotransmitter release or inhibiting pain-signaling pathways. Moreover, its ability to cross the blood-brain barrier makes it an attractive candidate for central nervous system (CNS) drug discovery. These findings underscore the importance of Benzyl (2-oxocyclopentyl)carbamate as a scaffold for developing novel therapeutic agents.

In addition to its pharmaceutical applications, Benzyl (2-oxocyclopentyl)carbamate has shown promise in material science research. Its unique structural features make it suitable for designing polymers and coatings with enhanced mechanical strength and chemical resistance. For example, researchers have explored its use as a monomer in polymerization reactions to create high-performance materials with specialized properties. These applications highlight the versatility of Benzyl (2-oxocyclopentyl)carbamate beyond traditional pharmaceutical uses.

The future direction of research on Benzyl (2-oxocyclopentyl)carbamate is likely to focus on expanding its chemical space through structural modifications and exploring new synthetic routes. Advances in computational chemistry and artificial intelligence are expected to play a crucial role in identifying novel derivatives with improved pharmacological profiles. Furthermore, interdisciplinary collaborations between chemists, biologists, and pharmacologists will be essential for translating laboratory findings into clinical applications. As our understanding of molecular interactions continues to evolve, compounds like Benzyl (2-oxocyclopentyl)carbamate are poised to make significant contributions to both medicine and materials science.